Cas no 83823-56-7 (2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-)
83823-56-7 structure
Product Name:2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-
CAS No:83823-56-7
MF:C10H5Cl2NO
MW:226.058800458908
MDL:MFCD04114588
CID:709344
PubChem ID:13029264
Update Time:2025-04-19
2H-1-Benzopyran-3-carbonitrile,6,8-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-
- 6,8-DICHLORO-2H-CHROMENE-3-CARBONITRILE
- 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro
- 6,8-dichloro-2H-1-benzopyran-3-carbonitrile
- DTXSID50515679
- 83823-56-7
- AB18618
- CS-0456027
- AKOS022655640
- A840660
- F12465
- DB-359270
-
- MDL: MFCD04114588
- Inchi: 1S/C10H5Cl2NO/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-3H,5H2
- InChI Key: BDPSIHZVSJWBBD-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2C=C(C#N)COC=21)Cl
Computed Properties
- Exact Mass: 224.97500
- Monoisotopic Mass: 224.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.29278
2H-1-Benzopyran-3-carbonitrile,6,8-dichloro- Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2H-1-Benzopyran-3-carbonitrile,6,8-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-1g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-5g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 5g |
11787.79CNY | 2021-05-08 | |
| Chemenu | CM162254-5g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 5g |
$634 | 2021-06-17 | |
| Chemenu | CM162254-5g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 5g |
$634 | 2022-06-10 | |
| Alichem | A449042561-1g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 1g |
$400.00 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1293257-50mg |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 95% | 50mg |
$240 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-1g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 1g |
¥8726.45 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-5g |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 5g |
¥34958.27 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-500mg |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 500mg |
¥5228.88 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0016-250mg |
6,8-Dichloro-2H-chromene-3-carbonitrile |
83823-56-7 | 97% | 250mg |
¥3480.09 | 2025-01-21 |
2H-1-Benzopyran-3-carbonitrile,6,8-dichloro- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
83823-56-7 (2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-) Related Products
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